![molecular formula C20H22FN3O4S B3016040 N1-(4-fluorobenzyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide CAS No. 896266-09-4](/img/structure/B3016040.png)
N1-(4-fluorobenzyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
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Description
N1-(4-fluorobenzyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide, also known as JNJ-40411813, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent and selective inhibitor of the protein-protein interaction between the transcription factor c-Myc and its partner protein Max. In
Scientific Research Applications
Novel Insecticides
Research on compounds like flubendiamide illustrates the application of novel chemical structures in developing highly active insecticides against lepidopterous pests. These compounds exhibit unique insecticidal activity, distinguishing them from commercial insecticides, and are considered safe for non-target organisms, showcasing their potential in integrated pest management programs (Tohnishi et al., 2005).
Organic Synthesis and Crystal Structure
The synthesis and structural analysis of compounds, such as "4,5-Bis(4-fluorophenyl)-5-hydroxy-3-(2-methylpropanoyl)-1-phenylpyrrolidin-2-one," contribute to the understanding of molecular interactions and crystal packing in organic chemistry. This knowledge aids in the design of materials with specific properties and applications (Huang & Zhou, 2011).
Enantioselective Synthesis
Studies on the enantioselective synthesis of aliphatic aldehydes demonstrate the application of novel catalytic methods in producing optically active compounds. These methodologies have significant implications for the pharmaceutical industry in the synthesis of enantiomerically pure drugs (Li et al., 2014).
Fluorinated Polyamides
Research on the synthesis of novel fluorinated polyamides containing pyridine and sulfone moieties explores the development of materials with high thermal stability, low dielectric constants, and potential applications in the electronics industry due to their insulating properties (Liu et al., 2013).
Groundwater Remediation
The investigation of heat-activated persulfate oxidation for the remediation of groundwater contaminated with PFOA and other persistent organic pollutants highlights the application of advanced oxidation processes in environmental cleanup efforts. This research provides insights into the challenges and effectiveness of such methods in in-situ remediation (Park et al., 2016).
properties
IUPAC Name |
N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O4S/c21-16-10-8-15(9-11-16)13-22-19(25)20(26)23-14-17-5-4-12-24(17)29(27,28)18-6-2-1-3-7-18/h1-3,6-11,17H,4-5,12-14H2,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFXBXKJZJDUZHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)CNC(=O)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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